molecular formula C12H15F2O5P B8428985 4-[(Diethoxy-phosphoryl)-difluoro-methyl]-benzoic acid

4-[(Diethoxy-phosphoryl)-difluoro-methyl]-benzoic acid

Cat. No.: B8428985
M. Wt: 308.21 g/mol
InChI Key: DRVWIRGROHAHPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(Diethoxy-phosphoryl)-difluoro-methyl]-benzoic acid is a useful research compound. Its molecular formula is C12H15F2O5P and its molecular weight is 308.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15F2O5P

Molecular Weight

308.21 g/mol

IUPAC Name

4-[diethoxyphosphoryl(difluoro)methyl]benzoic acid

InChI

InChI=1S/C12H15F2O5P/c1-3-18-20(17,19-4-2)12(13,14)10-7-5-9(6-8-10)11(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)

InChI Key

DRVWIRGROHAHPD-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(C1=CC=C(C=C1)C(=O)O)(F)F)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [Difluoro-(4-formyl-phenyl)-methyl]-phosphonic acid diethyl ester (260 mg, 0.9 mmol) in acetone (25 mL) at room temperature was added Jones reagent (5 mL). The reaction was quenched by addition of ethanol (5 mL). The reaction was then concentrated under reduced pressure to 5 mL. The residue was diluted with ethyl acetate and washed with water (2×20 mL), saturated sodium chloride (20 mL), dried over magnesium sulfate, filtered, and concentrated under reduced pressure to yield a white crystalline solid (268 mg, 98%). 1H NMR (400 MHz, DMSO): δ 8.09 (d, 2H), 7.70 (d, 2H), 4.15 (m, 4H), 1.22 (t, 6H); Mass Spectrum (Chemical Ionization, 1% NH in CH4) m/z 309 (M+H).
Quantity
260 mg
Type
reactant
Reaction Step One
Name
Jones reagent
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Yield
98%

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